Cas no 1272758-20-9 (3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole)

• Product Name: 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole
• CAS No: 1272758-20-9
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD18711411
• CID: 4826463
• Update Time: 2025-06-11

3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-1-TERT-BUTYL-4,5-DIMETHYL-1H-PYRAZOLE
• 1-(tert-Butyl)-4,5-dimethyl-1H-pyrazol-3-amine
• 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole

• MDL： MFCD18711411
• Inchi： 1S/C9H17N3/c1-6-7(2)12(9(3,4)5)11-8(6)10/h1-5H3,(H2,10,11)
• InChI Key： QPKDMQBAAZHDOY-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C)C(N)=N1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8

Additional information on 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole

3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole (CAS No. 1272758-20-9): An Overview

3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole (CAS No. 1272758-20-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole consists of a pyrazole ring substituted with an amino group at the 3-position, a tert-butyl group at the 1-position, and two methyl groups at the 4 and 5 positions. These substituents contribute to the compound's stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has highlighted the potential of 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole in several therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression.

The pharmacokinetic properties of 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole have also been studied to evaluate its suitability as a drug candidate. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. Its high oral bioavailability and low toxicity make it a promising lead compound for further optimization and development.

In the context of drug discovery, 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole serves as a valuable starting point for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify potential binding sites on target proteins and optimize the compound's binding affinity. These efforts have led to the identification of several analogs with enhanced biological activities and improved pharmacological profiles.

The synthetic accessibility of 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole is another factor that contributes to its appeal in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound on both small and large scales. These methods typically involve multistep reactions that start from readily available starting materials and proceed through well-characterized intermediates. The ability to synthesize this compound in high yields and purity is crucial for its application in pharmaceutical research.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a new therapeutic option.

In conclusion, 3-Amino-1-tert-butyl-4,5-dimethyl-1H-pyrazole (CAS No. 1272758-20-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and synthetic accessibility make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its use in treating various diseases.